p-Tolyl disulfide
Overview
Description
Di-p-tolyl disulfide (p-Tol2S2) is recognized as a typical lubricating material with applications in the field of energy storage. The substance has garnered attention due to its potential in improving the performance of energy storage systems while being cost-effective and environmentally friendly .
Synthesis Analysis
The synthesis of disulfide bonds, which are structurally similar to those found in p-Tol2S2, is a critical process in the formation of peptides. An efficient method for disulfide bond formation in peptides has been described using the silyl chloride-sulfoxide system. This method allows for the direct formation of cystine from various S-protecting groups of cysteine within a short time frame, without side reactions with nucleophilic amino acids, except for tryptophan under certain conditions .
Molecular Structure Analysis
The molecular structure of p-Tol2S2 has been extensively studied using quantum mechanical calculations, including density functional theory (DFT) and second-order Møller–Plesset perturbation (MP2) methods. These studies have led to the prediction and optimization of crystal structures, providing insights into the conformational properties and phase transformations of p-Tol2S2. The most stable structure of p-Tol2S2 crystal at ambient temperature and standard atmospheric pressure has been identified as phase α .
Chemical Reactions Analysis
Disulfide bonds are pivotal in biological systems, influencing the conformation, biological activity, and stability of peptides and proteins. The stepwise construction of disulfides in peptides is a complex process that has been refined over time to achieve regiospecificity, especially when multiple disulfides are involved. This process is crucial for the synthesis of biologically important peptide hormones and toxins .
Physical and Chemical Properties Analysis
The physical and chemical properties of p-Tol2S2, particularly its crystal stability, have been analyzed through advanced computational methods. The Gibbs free energy calculation, which accounts for entropy and temperature effects, has been used to predict the crystal structures and energy landscape of p-Tol2S2. This approach has also provided a method to distinguish between different polymorphs that are difficult to identify using traditional Raman/IR spectra .
Scientific Research Applications
Application in Energy Storage Devices
- Scientific Field : Energy Storage and Materials Science .
- Summary of the Application : Di-p-tolyl disulfides (p-Tol 2 S 2) are used as load-carrying additives due to their anti-wear and extreme load-bearing qualities. They are potential candidates for next-generation energy storage devices .
- Methods of Application : External pressure triggers conformational up-conversion (leads to phase transition) in the molecules of p-Tol 2 S 2, by compensating for the stress and absorbing its energy . Density functional theory (DFT) at ω B97XD/6-31G* functional level was used to calculate lattice parameters, Gibbs free energies, and vibrational spectra of three phases (i.e., α, β, and γ) of p-Tol 2 S 2 under different pressure and temperature conditions .
- Results or Outcomes : The phase transition between phases α and β occurred at a pressure and temperature of 0.65 GPa and 463 K, respectively. Furthermore, phase transition between phases α and γ was found at a pressure and temperature of 0.35 GPa and 400 K, respectively .
Application in High-Pressure Polymorphism
- Scientific Field : Crystallography, Pharmaceutics, Solid State Chemistry, and Materials Sciences .
- Summary of the Application : The di-p-tolyl disulfide (CH 3 −C 6 H 4 −S−) 2 system is a bright example of high-pressure polymorphism .
- Methods of Application : Force field and periodic DFT computational techniques were applied to evaluate the thermodynamic stability of three di-p-tolyl disulfide polymorphs as a function of pressure .
- Results or Outcomes : Theoretical pressures and driving forces for polymorphic transitions were defined, showing that the compressibility of the γ phase is the key point for higher stability at elevated pressures .
Application in Organic Synthesis
- Scientific Field : Organic Chemistry .
- Summary of the Application : Potassium tert-butoxide (tBuOK) has seen widespread use in transition-metal-free reactions. It can mediate coupling reactions of haloarenes with arenes or styrenes to produce biphenyls or stilbenes via a single-electron reduction mechanism . In this context, p-Tolyl disulfide is used for S–S, S–Se, N–N and C–N bond formations .
- Methods of Application : The nucleophilic substitution of thiols with sulfenyl derivatives has been used for unsymmetrical disulfide synthesis . Thio-disulfide interchange and disulfide (S–S bond) metathesis can also provide unsymmetrical disulfides .
- Results or Outcomes : This method has realized mild and general methods for disulfide, azobenzenes imine etc. synthesis .
Application in Electrochemical Regioselective C (sp2)-H Selenylation and Sulfenylation
- Scientific Field : Electrochemistry .
- Summary of the Application : 4-Methylphenyl Disulfide can be useful in electrochemical regioselective C (sp2)-H selenylation and sulfenylation of substituted 2-amino-1,4-naphthoquinones .
- Methods of Application : The specific methods of application or experimental procedures for this application are not detailed in the source .
- Results or Outcomes : The specific results or outcomes for this application are not detailed in the source .
Application in the Preparation of Lubricants
- Scientific Field : Industrial Chemistry .
- Summary of the Application : Di-p-tolyl disulfides (p-Tol 2 S 2) are employed as load-carrying additives because of their anti-wear and extreme load-bearing qualities . These features make p-Tol 2 S 2 a potential candidate for the preparation of lubricants .
- Methods of Application : The specific methods of application or experimental procedures for this application are not detailed in the source .
- Results or Outcomes : The specific results or outcomes for this application are not detailed in the source .
Application in the Synthesis of Unsymmetrical Disulfides
- Scientific Field : Organic Chemistry .
- Summary of the Application : Unsymmetrical disulfides, especially aryl alkyl disulfides, exhibit many biological activities . For example, aryl alkyl disulfides have undergone clinical evaluation for tumor treatment . Therefore, the synthesis of unsymmetrical disulfides is an important task in synthetic chemistry .
- Methods of Application : Traditionally, disulfides were prepared by oxidative coupling of thiols, while, unsymmetrical disulfide synthesis is challenging owing to the coproduction of symmetrical disulfides . The nucleophilic substitution of thiols with sulfenyl derivatives has been used for unsymmetrical disulfide synthesis . In addition to the aforementioned methods, thio-disulfide interchange and disulfide (S–S bond) metathesis can also provide unsymmetrical disulfides .
- Results or Outcomes : This method has realized mild and general methods for disulfide synthesis .
Safety And Hazards
P-Tolyl disulfide can cause skin and eye irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, and avoid contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
Future Directions
properties
IUPAC Name |
1-methyl-4-[(4-methylphenyl)disulfanyl]benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14S2/c1-11-3-7-13(8-4-11)15-16-14-9-5-12(2)6-10-14/h3-10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZOVOULUMXXLOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SSC2=CC=C(C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8021852 | |
Record name | bis(4-Methylphenyl) disulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8021852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White to light yellow powder and chunks with a stench; [Acros Organics MSDS] | |
Record name | p-Tolyl disulfide | |
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Product Name |
p-Tolyl disulfide | |
CAS RN |
103-19-5 | |
Record name | p-Tolyl disulfide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=103-19-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Di-4-tolyl disulfide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000103195 | |
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Record name | p-Tolyl disulfide | |
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Record name | Disulfide, bis(4-methylphenyl) | |
Source | EPA Chemicals under the TSCA | |
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Record name | bis(4-Methylphenyl) disulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8021852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Di-p-tolyl disulphide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.807 | |
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Record name | Di-4-tolyl disulfide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T434M5FP76 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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